4-(4-Chlorophenyl)pyridine

• IUPAC Name: 4-(4-chlorophenyl)pyridine
• InChI: InChI=1S/C11H8ClN/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8H
• InChI Key: AVQOPXNLTUXDRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NC=C2)Cl
• Molecular Formula: C11H8ClN
• DSSTOX Substance ID: DTXSID60307628
• Molecular Weight: 189.64 g/mol
• CAS RN: 5957-96-0

Description

“4-(4-Chlorophenyl)pyridine” is a chemical compound with the CAS Number: 5957-96-0. It has a molecular weight of 189.64 and a linear formula of C11H8ClN. It is a solid at room temperature.

Synthesis Analysis

While specific synthesis methods for “4-(4-Chlorophenyl)pyridine” were not found in the search results, a related compound, “2,4,6-tris(4-chlorophenyl)pyridine”, was synthesized in an efficient and rapid procedure under mild reaction conditions.

Physical And Chemical Properties Analysis

“4-(4-Chlorophenyl)pyridine” is a solid at room temperature. It has a density of 1.2±0.1 g/cm³ and a boiling point of 297.6±15.0 °C at 760 mmHg. Its vapor pressure is 0.0±0.6 mmHg at 25°C.

Scientific Research Applications

Pharmaceutical Intermediate

4-(4-Chlorophenyl)pyridine: . Its chemical structure allows it to be incorporated into various drug molecules, enhancing their properties or contributing to the creation of new pharmacologically active compounds.

Antimicrobial Agent

Research has indicated that 4-(4-Chlorophenyl)pyridine exhibits antimicrobial properties. .

Neurological Research

Compounds related to pyridine, such as pyrrolo[3,4-c]pyridines, have been found to have applications in treating diseases of the nervous system. .

Immunological Studies

Similarly, pyridine derivatives have been utilized in immunological studies due to their biological activity. .

Safety and Hazards

“4-(4-Chlorophenyl)pyridine” is classified as a hazardous substance. It has been assigned the GHS07 pictogram and the signal word "Warning". The hazard statements include H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Mechanism of Action

Target of Action

It is known that pyridine derivatives, which include 4-(4-chlorophenyl)pyridine, often interact with various biological targets . These targets can include enzymes, receptors, and other proteins, which play crucial roles in numerous biological processes .

Mode of Action

It is known that pyridine derivatives can interact with their targets in various ways, such as binding to active sites or allosteric sites, leading to changes in the target’s function . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the 4-(4-Chlorophenyl)pyridine molecule .

Biochemical Pathways

Given the broad range of potential targets for pyridine derivatives, it is likely that multiple pathways could be affected . The downstream effects would depend on the specific pathways and targets involved .

Pharmacokinetics

The properties of pyridine derivatives can vary widely depending on their specific structures . These properties can significantly impact the bioavailability of the compound .

Result of Action

The effects would likely depend on the specific targets and pathways affected by the compound . These could potentially include changes in enzyme activity, alterations in signal transduction, or other cellular effects .

Action Environment

The action, efficacy, and stability of 4-(4-Chlorophenyl)pyridine can be influenced by various environmental factors. These can include the pH of the environment, the presence of other molecules, and the specific conditions within the cell or organism .

Synthesis routes and methods

Procedure details

This Example was carried out in the same manner as Example 1, except that 5.0 g (0.032 mol) of 4-chloro-phenyl boronic acid, 10.0 g (0.064 mol) of 4-bromopyridine, 150□ of tetrahydrofuran and 2M potassium carbonate solution (20□) were added and then 0.37 g (3 mol %) of palladium tetrakistriphenylphosphine [(pd(PPh3)4] was used as a catalyst. Finally, after the resulting solution was heated to reflux at 80° C. for 24 hours, the 4-(4-chloro-phenyl)pyridine was isolated. The yield was 60%.

Q & A

Q1: What is the significance of 4-(4-Chlorophenyl)pyridine as an antimicrobial agent?

A1: The research article highlights the identification of 4-(4-Chlorophenyl)pyridine as an antimicrobial compound derived from plant extracts. While solvent extracts from Terminalia chebula, Simarouba glauca, and Bixa orellana exhibited inhibitory effects on Xanthomonads, further analysis revealed 4-(4-Chlorophenyl)pyridine as the active component responsible for this activity []. This discovery holds promise for developing new antimicrobial agents derived from natural sources.

Q2: What is the spectrum of antimicrobial activity of 4-(4-Chlorophenyl)pyridine?

A2: The study demonstrated that commercially obtained 4-(4-Chlorophenyl)pyridine exhibited antimicrobial activity against both bacteria and fungi. Specifically, it inhibited the growth of the bacteria Clostridium perfringens and Pseudomonas aeruginosa, as well as the fungus Aspergillus niger []. This broad spectrum of activity suggests its potential for targeting a range of microbial infections.